Cas no 91007-70-4 (Pentanedioic acid,2-[(ethylthio)methyl]-, 1,5-dimethyl ester)

Pentanedioic acid,2-[(ethylthio)methyl]-, 1,5-dimethyl ester structure
91007-70-4 structure
Product Name:Pentanedioic acid,2-[(ethylthio)methyl]-, 1,5-dimethyl ester
CAS No:91007-70-4
MF:C10H18O4S
MW:234.312522411346
CID:817818
PubChem ID:280181
Update Time:2025-04-19

Pentanedioic acid,2-[(ethylthio)methyl]-, 1,5-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid,2-[(ethylthio)methyl]-, 1,5-dimethyl ester
    • 91007-70-4
    • NSC-131604
    • NSC131604
    • Inchi: 1S/C10H18O4S/c1-4-15-7-8(10(12)14-3)5-6-9(11)13-2/h8H,4-7H2,1-3H3
    • InChI Key: AZOMGGLLGDXKFV-UHFFFAOYSA-N
    • SMILES: S(CC)CC(C(=O)OC)CCC(=O)OC

Computed Properties

  • Exact Mass: 234.093
  • Monoisotopic Mass: 234.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 77.9Ų

Experimental Properties

  • Density: 1.09
  • Boiling Point: 300.3°Cat760mmHg
  • Flash Point: 130.5°C
  • Refractive Index: 1.469
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